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Compound of Interest

Compound Name:
2,5-dichlorobenzoic acid Methyl

ester

Cat. No.: B1144105 Get Quote

For researchers and professionals in drug development, the safe handling and disposal of

chemical reagents is paramount. This guide provides detailed procedures for the proper

disposal of 2,5-dichlorobenzoic acid methyl ester (CAS No: 2905-69-3), ensuring the safety

of laboratory personnel and the protection of the environment.

Chemical and Physical Properties
Understanding the properties of a substance is the first step toward safe handling and disposal.

The key quantitative data for 2,5-dichlorobenzoic acid methyl ester are summarized in the

table below.

Property Value

Molecular Formula C₈H₆Cl₂O₂

Molecular Weight 205.03 g/mol [1][2]

Appearance Solid[1]

Melting Point 37 - 40 °C[1]

Boiling Point 265.2 ± 20.0 °C (Predicted)[1]

Flash Point > 113 °C (Closed cup)[1]

CAS Number 2905-69-3[1][2][3][4][5]
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Hazard Profile
2,5-Dichlorobenzoic acid methyl ester presents several hazards that must be managed

throughout its lifecycle in the laboratory, including disposal.

Human Health: It is harmful if swallowed and may cause drowsiness or dizziness[1]. It is also

known to cause skin and serious eye irritation[6][7].

Environmental Hazards: This chemical is toxic to aquatic life with long-lasting effects[1].

Therefore, it is crucial to prevent its release into the environment[1].

Step-by-Step Disposal Protocol
The proper disposal of 2,5-dichlorobenzoic acid methyl ester is a critical process that must

be conducted in compliance with all local, regional, and national regulations. The following

steps provide a general guideline for its disposal.

1. Waste Identification and Classification:

Before disposal, it is mandatory for the chemical waste generator to classify the waste

according to hazardous waste regulations[8].

Consult with your institution's Environmental Health and Safety (EHS) department and a

licensed waste disposal company to determine the appropriate waste code[9].

2. Waste Segregation and Collection:

Collect waste 2,5-dichlorobenzoic acid methyl ester in its original container or a

compatible, properly labeled container[1].

Do not mix this waste with other chemical waste streams unless explicitly permitted by your

EHS department[1]. As a halogenated organic compound, it should typically be segregated

with other halogenated solvent waste[10].

Ensure the waste container is kept tightly closed except when adding waste.

3. Storage of Chemical Waste:
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Store the waste container in a designated satellite accumulation area that is cool, dry, and

well-ventilated[8].

The storage area should be away from incompatible materials, such as strong oxidizing

agents[8][9].

4. Spill and Emergency Procedures:

In the event of a small spill, use an absorbent material (e.g., cloth, fleece) to wipe it up[9].

For larger spills, contain the spill by diking the area. Absorb the spilled material with

vermiculite, dry sand, or earth and place it into a suitable container for disposal[9].

Following the cleanup of any spill, thoroughly clean the surface to remove any residual

contamination[9].

Never return spilled material to the original container for re-use[9].

It is imperative to prevent the spilled chemical from entering the environment[8].

5. Final Disposal:

Arrange for the collection of the chemical waste by a licensed and reputable hazardous

waste disposal company[4][9].

The recommended disposal method is through a licensed chemical destruction plant or by

controlled incineration with flue gas scrubbing to neutralize harmful emissions[6].

Crucially, do not discharge 2,5-dichlorobenzoic acid methyl ester or its containers into

sewer systems or waterways[4][6][11].

Handle uncleaned, empty containers as you would the product itself and dispose of them as

unused product[1].

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of 2,5-
dichlorobenzoic acid methyl ester.
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Caption: Disposal workflow for 2,5-dichlorobenzoic acid methyl ester.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1144105?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1144105?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

